Cas no 1806049-12-6 (2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806049-12-6
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4813099
• Update Time: 2025-10-05

2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-6(10)3-4(15(18)19)5(20-8(11,12)13)2(1-14-3)7(16)17/h1,6H,(H,16,17)
• InChI Key： UPHPUFYMIXIZLA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C(=O)O)=CN=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806049-12-6)

The compound 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806049-12-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl, nitro, and trifluoromethoxy groups, contribute to its reactivity and potential as a building block for advanced chemical synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis methods. The compound's nitro group and carboxylic acid functionality make it a versatile intermediate for further derivatization, catering to the needs of medicinal chemistry and material science.

The synthesis of CAS No. 1806049-12-6 involves multi-step processes, often starting from commercially available pyridine precursors. Key steps include fluorination, nitration, and ester hydrolysis, which require precise control to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring it meets the stringent requirements of industrial and academic applications.

One of the most searched topics related to this compound is its potential role in drug discovery. The trifluoromethoxy group is particularly noteworthy, as it is increasingly incorporated into bioactive molecules to improve their pharmacokinetic properties. Additionally, the difluoromethyl moiety is known to enhance lipophilicity and membrane permeability, making this compound a valuable candidate for central nervous system (CNS) drug development.

Another area of interest is the environmental impact of fluorinated compounds. While they offer significant advantages in terms of performance, their persistence in the environment has raised concerns. Researchers are actively exploring biodegradable alternatives and eco-friendly synthesis routes for compounds like 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid. This aligns with the broader industry trend toward green chemistry and sustainable manufacturing.

In the agrochemical sector, CAS No. 1806049-12-6 is being investigated for its potential as a herbicide or fungicide intermediate. The nitro group and fluorine atoms contribute to its ability to disrupt enzymatic processes in target organisms, offering a promising avenue for developing next-generation crop protection solutions. This is particularly relevant given the rising global demand for food security and sustainable agriculture.

From a commercial perspective, the availability and pricing of 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid are frequently searched topics. Suppliers often provide this compound in small-scale quantities for research purposes, with prices varying based on purity and batch size. Researchers are advised to verify the certificate of analysis (CoA) and safety data sheets (SDS) before procurement.

In conclusion, 2-(Difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806049-12-6) represents a fascinating area of research with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile make it a valuable tool for scientists exploring innovative solutions to contemporary challenges in healthcare and agriculture. As the field of fluorine chemistry continues to evolve, this compound is poised to play a pivotal role in shaping future advancements.